Cas no 5059-50-7 (1H-Benzimidazole,2-heptyl-6-methyl-)

1H-Benzimidazole,2-heptyl-6-methyl- structure
5059-50-7 structure
Product Name:1H-Benzimidazole,2-heptyl-6-methyl-
CAS No:5059-50-7
MF:C15H22N2
MW:230.348583698273
CID:369849
PubChem ID:134585
Update Time:2025-04-19

1H-Benzimidazole,2-heptyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-heptyl-6-methyl-
    • 1H-Benzimidazole, 2-heptyl-5-methyl-
    • 2-heptyl-5-methyl-1H-benzimidazole
    • DTXSID20964817
    • AKOS012705887
    • AKOS006201705
    • BDBM50404904
    • 5059-50-7
    • 2-Hepta-5-methylbenzimidazole
    • 2-heptyl-6-methyl-1H-benzimidazole
    • CHEMBL170910
    • SCHEMBL9721019
    • Inchi: 1S/C15H22N2/c1-3-4-5-6-7-8-15-16-13-10-9-12(2)11-14(13)17-15/h9-11H,3-8H2,1-2H3,(H,16,17)
    • InChI Key: SKQXYXHRRHGZHU-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1CCCCCCC

Computed Properties

  • Exact Mass: 230.17846
  • Monoisotopic Mass: 230.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.016
  • Boiling Point: 408.2°C at 760 mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.567
  • PSA: 28.68
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